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Compound of Interest

Compound Name: Disulfoton sulfone

Cat. No.: B150065 Get Quote

Disulfoton sulfone is a metabolite of disulfoton, an organophosphate insecticide.[1] The

sulfone is formed through the oxidation of the thioether sulfur of the parent compound.[2] This

transformation is a critical aspect of disulfoton's bioactivation and detoxification pathways within

biological systems and the environment.

Quantitative Data Summary
The fundamental physicochemical properties of disulfoton sulfone are summarized in the

table below for easy reference and comparison.

Property Value

Molecular Weight 306.40 g/mol

Molecular Formula C8H19O4PS3

CAS Number 2497-06-5

Metabolic Pathway of Disulfoton
The metabolism of disulfoton primarily occurs through three pathways: oxidation of the

thioether sulfur, oxidation of the thiono sulfur, and hydrolysis of the P-S-C linkage.[2] The

formation of disulfoton sulfone is a result of the oxidation of the thioether sulfur.[1][2] This

metabolic process can be visualized as a sequential oxidation, first to disulfoton sulfoxide and

then further to disulfoton sulfone.[2]
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Caption: Metabolic pathway of Disulfoton to Disulfoton Sulfone.

Experimental Protocols for Analysis
The detection and quantification of disulfoton sulfone, often in conjunction with the parent

compound and other metabolites, are crucial for residue analysis in food safety and

environmental monitoring. A widely used and highly sensitive method is Ultra-High-

Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS).

Determination of Disulfoton and its Metabolites in
Agricultural Products by UHPLC-MS/MS
This protocol outlines a reliable method for the simultaneous determination of disulfoton and its

metabolites, including disulfoton sulfone, in various agricultural products.[3]

3.1.1. Sample Preparation: Dispersive Solid-Phase Extraction (d-SPE)[3]

Weigh 5.0 g of a homogenized sample into a 50 mL centrifuge tube. For certain matrices like

wheat, coffee beans, and peanuts, pre-soak the sample in 5 mL of water.

Add 10 mL of acetonitrile and vortex for 10 minutes to extract the analytes.
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Add 4 g of NaCl and vortex for 30 seconds.

Centrifuge the mixture for 5 minutes.

Transfer 1.5 mL of the supernatant (acetonitrile layer) into a clean tube containing a mixture

of 50 mg octadecylsilane bonded silica (C18), 50 mg primary secondary amine (PSA), and

50 mg aminopropyl (NH2) adsorbents for cleanup.

Vortex briefly and centrifuge. The resulting supernatant is ready for UHPLC-MS/MS analysis.

3.1.2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis[3]

Chromatographic Column: A Thermo Syncronis C18 column (150 mm × 2.1 mm, 5 μm) is

typically used for separation.

Mobile Phase: Gradient elution with water and acetonitrile is employed.

Column Temperature: Maintained at 40 °C.

Injection Volume: 2 μL.

Ionization Mode: Positive electrospray ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM) is used for selective and sensitive

quantification of disulfoton and its metabolites.

3.1.3. Quantification[3]

Quantitative analysis is performed using an external standard method with matrix-matched

calibration curves to compensate for matrix effects. The identification of the analytes is

confirmed by comparing the retention times and the ratios of the characteristic ion pairs (one

parent ion and two fragment ions) with those of the standards.

Experimental Workflow
The following diagram illustrates the general workflow for the analysis of disulfoton sulfone in

agricultural samples.
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Caption: General workflow for disulfoton sulfone analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Disulfoton - Wikipedia [en.wikipedia.org]

2. atsdr.cdc.gov [atsdr.cdc.gov]

3. [Determination of disulfoton and its metabolites in agricultural products by dispersive soild
phase extraction-ultra high performance liquid chromatography-tandem mass spectrometry] -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Core Properties of Disulfoton Sulfone]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150065#disulfoton-sulfone-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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